Cas no 38462-22-5 (p-Mentha-8-thiol-3-one)

• Product Name: p-Mentha-8-thiol-3-one
• CAS No: 38462-22-5
• MF: C₁₀H₁₈OS
• MW: 186.314321994781
• MDL: MFCD00012393
• CID: 54873
• PubChem ID: 87561184
• Update Time: 2026-05-14

p-Mentha-8-thiol-3-one Chemical and Physical Properties

Names and Identifiers

• p-Mentha-8-thiol-3-one
• 8-Mercaptomenthone
• 2-(1-Mercapto-1-methylethyl)-5-methylcyclohexanone
• 2-(1-Mercapto-1-methylethyl)-5-methylcyclohexanone,8-Mercaptomenthone
• 8-mercaptomethone
• FEMA 3177
• menthone-8-thiol
• PARA-MENTHA-8-THIOL-3-ONE
• P-MENTHAN-3-ONE-8-THIOL
• p-Menthan-8-thiol-3-on
• PUGELONE MERRCAPTAN
• PULEGONE MERCAPTAN
• RIBES MERCAPTAN
• THIOMENTHONE
• 8-Mercapto-p-menthan-3-one
• 2-(1-Mercapto-1-methylethyl)-5-methylcyclohexan-1-one
• 8-Mercapto-p-menthane-3-one
• Cyclohexanone, 2-(1-mercapto-1-methylethyl)-5-methyl-
• buchu mercaptan
• p-Mentha-8-thiol-3-one, tech.
• 2-(2-Mercaptopropan-2-yl)-5-methylcyclohexanone
• trans-2-(1-Mercapto-1-methylethyl)-5-methylcyclohexan-1-one
• cis-2-(1-Mercapto-1-methylethyl)-5-methylcyclohexan-1-one
• 5-methyl
• 5-methyl-2-(1-methyl-

• MDL： MFCD00012393
• Inchi： 1S/C10H18OS/c1-7-4-5-8(9(11)6-7)10(2,3)12/h7-8,12H,4-6H2,1-3H3
• InChI Key： RVOKNSFEAOYULQ-UHFFFAOYSA-N
• SMILES： S([H])C(C([H])([H])[H])(C([H])([H])[H])C1([H])C(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 186.10800
• Monoisotopic Mass: 186.107836
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.3
• Topological Polar Surface Area: 18.1

Experimental Properties

• Color/Form: liquid
• Density: 1 g/mL at 25 °C(lit.)
• Boiling Point: 75°C/0.1mmHg(lit.)
• Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
• Refractive Index: n20/D 1.495(lit.)
• PSA: 55.87000
• LogP: 2.70010
• Solubility: Not determined
• FEMA: 3177 | P-MENTHA-8-THIOL-3-ONE
• Optical Activity: [α]20/D −21°, neat
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

p-Mentha-8-thiol-3-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2810
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S60-S61
• Hazardous Material Identification：
• Packing Group：III
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Risk Phrases：R22; R50
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Other Chemical Reagents

Additional information on p-Mentha-8-thiol-3-one

p-Mentha-8-thiol-3-one: A Comprehensive Overview

p-Mentha-8-thiol-3-one, also known by its CAS number 38462-22-5, is a compound of significant interest in the fields of organic chemistry, food science, and pharmaceuticals. This compound belongs to the class of cyclic sulfides, specifically a sulfur-containing bicyclic monoterpene. Its unique structure and properties have made it a subject of extensive research in recent years, particularly in the context of its applications in flavor and fragrance industries, as well as its potential therapeutic uses.

The molecular formula of p-Mentha-8-thiol-3-one is C₁₀H₁₄OS, and its molecular weight is approximately 166.25 g/mol. The compound exhibits a bicyclic structure with a sulfur atom incorporated into a five-membered ring system. This structural feature contributes to its distinct aroma and chemical reactivity. Recent studies have highlighted the importance of sulfur-containing compounds like p-Mentha-8-thiol-3-one in natural product chemistry, particularly in the development of novel flavorants and bioactive agents.

One of the most notable aspects of p-Mentha-8-thiol-3-one is its role as a natural flavorant. It is commonly found in various plant species, including certain mint varieties, where it contributes to their characteristic aroma. The compound's ability to impart a pleasant, minty flavor has led to its widespread use in the food and beverage industry as a natural additive. Recent advancements in extraction techniques have enabled more efficient isolation of p-Mentha-8-thiol-3-one from plant sources, making it more accessible for commercial applications.

In addition to its flavor-enhancing properties, p-Mentha-8-thiol-3-one has shown potential in the pharmaceutical sector. Research conducted over the past decade has explored its anti-inflammatory and antioxidant activities. For instance, studies published in reputable journals such as *Journal of Agricultural and Food Chemistry* have demonstrated that p-Mentha-8-thiol-3-one exhibits significant radical-scavenging activity, which could be beneficial in the development of nutraceuticals and functional foods.

The synthesis of p-Mentha-8-thiol-3-one has also been a focal point for chemists. Traditional methods involve complex multi-step organic reactions, often requiring harsh conditions. However, recent innovations in catalytic processes have paved the way for more sustainable and efficient syntheses. For example, researchers have successfully employed enzymatic catalysis to produce p-Mentha-8-thiol-3-one under mild conditions, reducing environmental impact and production costs.

Another area of interest surrounding p-Mentha-8-thiol-3-one is its role in material science. The compound's unique sulfur-containing structure makes it a candidate for use in polymer additives, where it can enhance thermal stability and mechanical properties. Preliminary studies suggest that incorporating p-Mentha-8-thiol-3-one into biodegradable polymers could lead to novel materials with improved performance characteristics.

From an environmental perspective, the biodegradability of p-Mentha-8-thiol-3-one has been extensively studied. Research indicates that the compound undergoes rapid microbial degradation under aerobic conditions, making it an eco-friendly alternative to synthetic additives. This property aligns with current global trends toward sustainable chemistry and green manufacturing practices.

In conclusion, p-Mentha-8-thiol-3-one (CAS No: 38462-22) is a multifaceted compound with applications spanning various industries. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as a valuable resource for future innovations in food science, pharmaceuticals, and materials science. As research continues to uncover new facets of this compound's potential, its role in modern chemistry is likely to expand further.